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Compound of Interest

Compound Name: 2-Butoxyethyl oleate

Cat. No.: B089801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Butoxyethyl oleate, a

versatile emollient for cosmetic and pharmaceutical formulations. This document details its

physicochemical properties, functional benefits, and standard protocols for its evaluation and

incorporation into skincare and cosmetic products.

Introduction to 2-Butoxyethyl Oleate
2-Butoxyethyl oleate (CAS No. 109-39-7) is the ester of oleic acid and 2-butoxyethanol.[1] It is

a colorless liquid utilized in the cosmetics industry as an emollient, solvent, and surfactant.[2]

Its chemical structure lends to its excellent solubility and emulsifying properties, contributing to

the stability and texture of formulations.[2] As an emollient, it helps to soften and smooth the

skin by forming a protective layer that aids in moisture retention.

Physicochemical Properties
Understanding the physical and chemical characteristics of 2-Butoxyethyl oleate is

fundamental to its effective application in cosmetic science.
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Property Value Reference

CAS Number 109-39-7 [2]

Molecular Formula C24H46O3 [2]

Molecular Weight 382.62 g/mol [2]

Appearance Colorless liquid [2]

Density 0.893 g/mL at 25°C [3]

Refractive Index 1.455 at 20°C [3]

Solubility Insoluble in water [3]

Functional Applications in Cosmetics
2-Butoxyethyl oleate's primary role in cosmetic formulations is as an emollient. Emollients are

crucial for improving the sensory characteristics of a product and for their skin-conditioning

benefits.

Emolliency: It imparts a smooth and soft feel to the skin.

Solvent: It can be used to dissolve other oil-soluble ingredients, such as active ingredients

and UV filters.[2]

Surfactant: Its emulsifying properties contribute to the stability of oil-in-water and water-in-oil

emulsions.[2]

Texture Modifier: It can influence the viscosity and spreadability of creams and lotions,

leading to a more elegant skin feel.[2]

Due to a lack of publicly available specific quantitative data for the performance of 2-
Butoxyethyl oleate, the following sections describe the standard experimental protocols used

to evaluate emollients. These protocols can be applied to 2-Butoxyethyl oleate to determine

its specific performance characteristics.

Experimental Protocols for Emollient Evaluation
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Spreadability Assessment
The spreading behavior of an emollient is a critical factor in the sensory perception of a

cosmetic product.

Protocol:

Preparation of Substrate: A clean, dry glass plate or a synthetic skin substrate is placed on a

flat surface.

Sample Application: A defined volume (e.g., 0.1 mL) of 2-Butoxyethyl oleate is carefully

dispensed onto the center of the substrate.

Measurement: The diameter of the circular spread is measured at specified time intervals

(e.g., 1, 5, and 10 minutes).

Calculation: The spread area is calculated using the formula for the area of a circle (πr²).

Comparison: The spreading values can be compared to those of other well-characterized

emollients to classify its spreadability (e.g., fast, medium, or slow spreading).

Setup Measurement Analysis

Prepare clean, dry substrate Dispense 0.1 mL of 2-Butoxyethyl oleate Measure spread diameter at t = 1, 5, 10 min Calculate spread area (A = πr²) Compare with standard emollients Classify spreadability

Click to download full resolution via product page

Fig. 1: Workflow for Spreadability Assessment

Occlusivity Evaluation (Transepidermal Water Loss -
TEWL)
Occlusivity refers to the ability of an emollient to prevent water loss from the skin. This is a key

parameter for moisturization claims.

Protocol:
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Acclimatization: Test subjects are acclimatized to a room with controlled temperature and

humidity for at least 30 minutes.

Baseline Measurement: The baseline Transepidermal Water Loss (TEWL) is measured on a

defined area of the forearm using a Tewameter.

Product Application: A standardized amount of 2-Butoxyethyl oleate is applied to the test

area.

Post-Application Measurement: TEWL is measured at set time intervals (e.g., 30, 60, and

120 minutes) after application.

Calculation of Occlusion Factor: The percentage reduction in TEWL compared to the

baseline is calculated to determine the occlusivity.
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Preparation

Application

Measurement & Analysis

Acclimatize subject

Measure baseline TEWL

Apply 2-Butoxyethyl oleate

Measure TEWL at t = 30, 60, 120 min

Calculate % TEWL reduction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: 2-Butoxyethyl Oleate
as an Emollient in Cosmetics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089801#formulation-of-2-butoxyethyl-oleate-as-an-
emollient-in-cosmetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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